Cas no 13630-20-1 (3-Methyl-4-(trifluoromethyl)biphenyl)

• Product Name: 3-Methyl-4-(trifluoromethyl)biphenyl
• CAS No: 13630-20-1
• MF: C₁₄H₁₁F₃
• MW: 236.232354402542
• CID: 5000216
• Update Time: 2025-11-01

3-Methyl-4-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(trifluoromethyl)biphenyl
• 3-Methyl-4-(trifluoromethyl)-1,1'-biphenyl
• 3-Methyl-4-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H11F3/c1-10-9-12(11-5-3-2-4-6-11)7-8-13(10)14(15,16)17/h2-9H,1H3
• InChI Key： SPJGPDMGUQXLBF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=CC=CC=2)=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Methyl-4-(trifluoromethyl)biphenyl

Exploring the Versatile Applications of 3-Methyl-4-(trifluoromethyl)biphenyl (CAS No. 13630-20-1)

The chemical compound 3-Methyl-4-(trifluoromethyl)biphenyl (CAS No. 13630-20-1) is a specialized aromatic hydrocarbon that has garnered significant attention in both industrial and research settings. This biphenyl derivative is characterized by its unique molecular structure, featuring a methyl group at the 3-position and a trifluoromethyl group at the 4-position of the biphenyl backbone. Such structural attributes make it a valuable intermediate in the synthesis of advanced materials and fine chemicals.

One of the most compelling aspects of 3-Methyl-4-(trifluoromethyl)biphenyl is its role in the development of liquid crystal materials. With the growing demand for high-performance displays in smartphones, televisions, and other electronic devices, researchers are increasingly focusing on compounds that can enhance the stability and efficiency of liquid crystal displays (LCDs). The trifluoromethyl group in this compound contributes to its excellent thermal and chemical stability, making it a preferred choice for such applications.

In addition to its use in LCD technology, 3-Methyl-4-(trifluoromethyl)biphenyl is also employed in the pharmaceutical industry. Its aromatic structure and electron-withdrawing groups make it a useful building block for the synthesis of drug candidates. Recent studies have explored its potential in creating anti-inflammatory and antimicrobial agents, aligning with the global push for novel therapeutics to address emerging health challenges.

The compound's chemical stability and solubility properties also make it a candidate for use in organic electronics. As the demand for flexible and lightweight electronic components rises, 3-Methyl-4-(trifluoromethyl)biphenyl is being investigated for its potential in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). These applications are particularly relevant in the context of sustainable energy solutions and next-generation consumer electronics.

From an environmental perspective, the trifluoromethyl group in 3-Methyl-4-(trifluoromethyl)biphenyl has been studied for its impact on biodegradability and toxicity. While fluorinated compounds are often praised for their durability, researchers are actively working to balance performance with environmental safety. This aligns with the broader industry trend toward green chemistry and sustainable manufacturing practices.

Market trends indicate a steady increase in the demand for 3-Methyl-4-(trifluoromethyl)biphenyl, particularly in regions with robust electronics and pharmaceutical sectors. Companies specializing in fine chemicals and advanced materials are investing in scalable synthesis methods to meet this demand. Furthermore, the compound's versatility has sparked interest in its potential applications in agrochemicals and specialty coatings, further expanding its market footprint.

For researchers and industry professionals seeking reliable sources of 3-Methyl-4-(trifluoromethyl)biphenyl, it is essential to partner with suppliers who adhere to stringent quality control standards. The compound's purity and consistency are critical for its performance in high-stakes applications like drug development and electronic materials. As such, certifications such as ISO and GMP are often sought after in procurement processes.

In summary, 3-Methyl-4-(trifluoromethyl)biphenyl (CAS No. 13630-20-1) is a multifaceted compound with significant applications across electronics, pharmaceuticals, and advanced materials. Its unique structural features, combined with its thermal stability and chemical versatility, make it a valuable asset in modern chemistry. As research continues to uncover new uses for this compound, its role in driving innovation across industries is expected to grow even further.